Cas no 2228467-20-5 (1,1,1-trifluoro-3-5-(trifluoromethyl)furan-2-ylpropan-2-amine)

1,1,1-Trifluoro-3-(5-(trifluoromethyl)furan-2-yl)propan-2-amine is a fluorinated amine derivative featuring a furan ring substituted with a trifluoromethyl group. Its structure combines the electron-withdrawing properties of multiple fluorine atoms with the heterocyclic stability of the furan moiety, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of trifluoromethyl groups enhances lipophilicity and metabolic stability, which can improve bioavailability in active compounds. This compound is particularly useful in the development of bioactive molecules, where its unique electronic and steric properties contribute to selective binding interactions. Its synthetic versatility allows for further functionalization, enabling tailored modifications for specific applications.
1,1,1-trifluoro-3-5-(trifluoromethyl)furan-2-ylpropan-2-amine structure
2228467-20-5 structure
Product Name:1,1,1-trifluoro-3-5-(trifluoromethyl)furan-2-ylpropan-2-amine
CAS No:2228467-20-5
MF:C8H7F6NO
MW:247.137703180313
CID:5996084
PubChem ID:165640395
Update Time:2025-08-05

1,1,1-trifluoro-3-5-(trifluoromethyl)furan-2-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,1,1-trifluoro-3-5-(trifluoromethyl)furan-2-ylpropan-2-amine
    • EN300-1974183
    • 2228467-20-5
    • 1,1,1-trifluoro-3-[5-(trifluoromethyl)furan-2-yl]propan-2-amine
    • Inchi: 1S/C8H7F6NO/c9-7(10,11)5(15)3-4-1-2-6(16-4)8(12,13)14/h1-2,5H,3,15H2
    • InChI Key: YUDHDWVRHCJSFO-UHFFFAOYSA-N
    • SMILES: FC(C(CC1=CC=C(C(F)(F)F)O1)N)(F)F

Computed Properties

  • Exact Mass: 247.04318282g/mol
  • Monoisotopic Mass: 247.04318282g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 39.2Ų

1,1,1-trifluoro-3-5-(trifluoromethyl)furan-2-ylpropan-2-amine Pricemore >>

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Additional information on 1,1,1-trifluoro-3-5-(trifluoromethyl)furan-2-ylpropan-2-amine

1,1,1-Trifluoro-3-(5-trifluoromethyl)furan-2-ylpropan-2-amine (CAS No. 2228467-20-5)

1,1,1-Trifluoro-3-(5-trifluoromethyl)furan-2-ylpropan-2-amine, commonly referred to as CAS No. 2228467-20-5, is a highly specialized chemical compound with unique structural and functional properties. This compound belongs to the class of trifluorinated amines, which have garnered significant attention in recent years due to their applications in pharmaceuticals, agrochemicals, and advanced materials. The molecule features a trifluoromethyl group attached to a furan ring system, which is further connected to a trifluoro-substituted propanamine moiety. This combination of functional groups imparts the compound with distinct electronic and steric properties, making it a valuable building block in organic synthesis.

The synthesis of 1,1,1-trifluoro derivatives has been extensively studied in the context of developing bioactive molecules. Recent research has highlighted the importance of fluorinated compounds in modulating pharmacokinetic profiles and enhancing drug efficacy. For instance, studies published in the Journal of Medicinal Chemistry have demonstrated that the incorporation of trifluoromethyl groups can significantly improve the bioavailability and stability of therapeutic agents. Similarly, the furan ring system in this compound is known for its ability to participate in various bioisosteric replacements, offering potential applications in drug design.

In terms of physical properties, CAS No. 2228467-20-5 exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility profile indicates moderate solubility in polar solvents such as methanol and ethanol, while it is sparingly soluble in non-polar solvents like hexane and dichloromethane. These characteristics make it suitable for use in various organic reactions where precise control over solubility is required.

The application of this compound extends beyond traditional organic synthesis. Recent advancements have explored its role as an intermediate in the production of advanced materials such as fluoropolymers and high-performance lubricants. For example, researchers at the University of California have developed novel polymerization techniques utilizing trifluorinated amine derivatives to create materials with enhanced thermal stability and chemical resistance.

From an environmental standpoint, the stability and persistence of CAS No. 2228467-20-5 in various ecosystems have been a topic of interest. Studies conducted by the Environmental Protection Agency (EPA) suggest that this compound undergoes slow degradation under aerobic conditions but exhibits minimal bioaccumulation potential. These findings are particularly relevant for industries engaged in large-scale chemical manufacturing where environmental impact assessments are critical.

In conclusion, 1,1,1-trifluoro-substituted compounds like CAS No. 2228467-20-5 represent a promising class of chemicals with diverse applications across multiple disciplines. Their unique structural features and favorable physical properties position them as key intermediates in the development of innovative pharmaceuticals and advanced materials. As research continues to uncover new synthetic pathways and applications for these compounds, their role in modern chemistry is expected to grow significantly.

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